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methylpyrimidin-4-ol

Cat. No.: B13093119

Get Quote

Chalcones, or 1,3-diphenyl-2-propen-1-ones, are a pivotal class of naturally occurring open-

chain flavonoids found in a variety of plants, fruits, and vegetables.[4][5] They serve as

biogenic precursors to the entire family of flavonoids and isoflavonoids.[4][6] The core structure

consists of two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system, which

is largely responsible for their diverse biological activities.[4][7] This reactive ketoethylenic

moiety makes chalcones and their derivatives potent agents in medicinal chemistry, exhibiting a

wide spectrum of pharmacological properties including anticancer, anti-inflammatory,

antimicrobial, and antioxidant effects.[5][7] The simplicity of their synthesis and the versatility of

substituting their aromatic rings have made them a "privileged scaffold" in modern drug

discovery.[6][8] This guide provides a comprehensive overview of the chemical properties,

synthesis, analysis, and biological significance of 4-Methoxychalcone as a model compound.

Part 1: Core Chemical and Physical Properties
The fundamental physicochemical properties of 4-Methoxychalcone determine its behavior in

chemical reactions, biological systems, and analytical procedures. These properties are

summarized below.
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Property Value Reference(s)

IUPAC Name
(2E)-3-(4-methoxyphenyl)-1-

phenyl-2-propen-1-one
[9]

Synonyms
4-Methoxychalcone, Phenyl p-

methoxystyryl ketone
[9]

CAS Number 959-33-1 [9]

Molecular Formula C₁₆H₁₄O₂ [9][10]

Molecular Weight 238.29 g/mol [3][9]

Appearance Yellowish solid [11]

Melting Point 78-80 °C [2]

Isomerism

Primarily exists as the more

thermodynamically stable trans

(E) isomer.

[4]

Solubility

Slightly soluble in water,

soluble in organic solvents like

ethanol and CDCl₃.

[10][11]

Part 2: Synthesis and Mechanistic Insights
The synthesis of chalcones is notable for its efficiency and simplicity, making a vast array of

derivatives accessible for research.

The Claisen-Schmidt Condensation: A Cornerstone
Reaction
The most prevalent and straightforward method for synthesizing 4-Methoxychalcone is the

Claisen-Schmidt condensation.[5] This reaction involves the base-catalyzed condensation of an

acetophenone with an aromatic aldehyde that lacks α-hydrogens.[4] For 4-Methoxychalcone,

this translates to the reaction between acetophenone and 4-methoxybenzaldehyde.
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Causality in Experimental Design: The choice of a strong base, such as sodium hydroxide

(NaOH) or potassium hydroxide (KOH), is critical. The base deprotonates the α-carbon of the

acetophenone, forming a reactive enolate ion. This enolate then acts as a nucleophile,

attacking the electrophilic carbonyl carbon of the 4-methoxybenzaldehyde. The subsequent

dehydration of the aldol addition product is facile, driven by the formation of a highly conjugated

system that extends across both aromatic rings and the propenone bridge, resulting in the

stable chalcone product.
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Caption: Workflow for Claisen-Schmidt Condensation.
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Experimental Protocol: Synthesis of 4-Methoxychalcone
This protocol describes a standard laboratory procedure for the synthesis of 4-

Methoxychalcone.

Reactant Preparation: In a suitable flask, dissolve acetophenone (1 equivalent) and 4-

methoxybenzaldehyde (1 equivalent) in ethanol.

Catalyst Addition: While stirring the solution at room temperature, slowly add an aqueous

solution of sodium hydroxide (e.g., 40% NaOH).[5]

Reaction: Continue stirring the mixture. The reaction progress can be monitored by the

formation of a yellow precipitate. The reaction is typically stirred for several hours (e.g., 4

hours) at room temperature.[5]

Isolation: Pour the reaction mixture into cold water to precipitate the product fully.

Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold

water until the filtrate is neutral to remove excess NaOH.

Drying & Recrystallization: Dry the crude product. For higher purity, recrystallize from a

suitable solvent such as ethanol.

Self-Validating System: The success of the synthesis is validated by the physical properties of

the product (melting point of 78-80 °C) and confirmed through the analytical characterization

methods described in the next section.

Part 3: Analytical Characterization
A multi-technique approach is essential for the unambiguous structural confirmation and purity

assessment of 4-Methoxychalcone.
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Caption: Integrated workflow for chemical analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure of the molecule.

¹H NMR: The proton NMR spectrum provides definitive structural information.[10]

Aromatic Protons: Multiplets typically appear in the range of δ 7.3-8.1 ppm.

Vinyl Protons: The α and β protons on the propenone bridge appear as doublets (J ≈ 15.6

Hz), characteristic of a trans configuration, around δ 7.4-7.8 ppm.[10]

Methoxy Protons: A sharp singlet for the -OCH₃ group appears around δ 3.8-3.9 ppm.[12]

¹³C NMR: The carbon spectrum complements the proton data.
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Carbonyl Carbon: The C=O carbon signal is found downfield, typically around δ 190 ppm.

[12]

Aromatic & Vinyl Carbons: Signals for the sp² hybridized carbons appear between δ 114-

145 ppm.[12]

Methoxy Carbon: The -OCH₃ carbon signal appears around δ 55 ppm.[12]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify key functional groups.[13]

C=O Stretch: A strong, sharp absorption band around 1660-1670 cm⁻¹ is characteristic of the

conjugated ketone carbonyl group.[12]

C=C Stretch: Absorptions around 1600-1610 cm⁻¹ correspond to the vinyl and aromatic C=C

stretching vibrations.[12]

C-O Stretch: A distinct band for the aryl-alkyl ether C-O stretch is observed around 1250-

1270 cm⁻¹.

Mass Spectrometry (MS)
MS provides information about the molecular weight and fragmentation pattern, confirming the

molecular formula.

Molecular Ion Peak (M⁺): In electron ionization (EI-MS), the molecular ion peak is expected

at m/z 238, corresponding to the molecular weight of C₁₆H₁₄O₂.[12][14]

Key Fragments: Common fragmentation patterns involve cleavages at the bonds adjacent to

the carbonyl group, leading to fragments such as the benzoyl cation (m/z 105) and the p-

methoxystyryl cation (m/z 133).

High-Performance Liquid Chromatography (HPLC)
HPLC is the standard method for assessing the purity of the synthesized compound and for

quantitative analysis.[15]
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Experimental Protocol: Reverse-Phase HPLC Analysis

System Preparation: Use a C18 reverse-phase column.

Mobile Phase: Prepare an isocratic or gradient mobile phase, typically a mixture of

acetonitrile and water.[15] The exact ratio should be optimized to achieve good separation

and a reasonable retention time.

Standard Preparation: Prepare a stock solution of high-purity 4-Methoxychalcone in the

mobile phase (e.g., 1 mg/mL). Prepare a series of calibration standards by serial dilution.[15]

Sample Preparation: Accurately weigh the synthesized sample and dissolve it in the mobile

phase to a known concentration. Filter the solution through a 0.45 µm syringe filter.[15]

Analysis: Inject the standards and the sample into the HPLC system.

Data Processing: Purity is determined by the percentage of the main peak area relative to

the total peak area. Quantification is achieved by constructing a calibration curve from the

standards and determining the sample concentration based on its peak area.[15]

Part 4: Biological Significance and Therapeutic
Potential
The chalcone scaffold is a cornerstone of medicinal chemistry due to its wide-ranging and

potent biological activities.[5][7]

Anticancer Activity
Chalcone derivatives are promising anticancer agents that act through multiple mechanisms.[7]

Apoptosis Induction: Many chalcones induce programmed cell death (apoptosis) in cancer

cells. They can modulate the expression of key regulatory proteins like those in the Bcl-2

family, leading to an increased Bax/Bcl-2 ratio. This promotes the release of cytochrome c

from mitochondria, activating the caspase cascade that executes cell death.[7]

Cell Cycle Arrest: They can halt the proliferation of cancer cells by arresting the cell cycle at

various checkpoints.
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Inhibition of Angiogenesis: Some derivatives can inhibit the formation of new blood vessels

that tumors need to grow.
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Caption: Chalcone-induced intrinsic apoptosis pathway.
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Anti-inflammatory and Antioxidant Properties
Chalcones demonstrate significant anti-inflammatory effects by inhibiting key enzymes like

cyclooxygenases (COX) and lipoxygenases (LOX), and by modulating inflammatory signaling

pathways such as NF-κB.[6][7] Their antioxidant activity stems from their ability to scavenge

free radicals, which is enhanced by hydroxyl substitutions on the aromatic rings.[16]

Part 5: Safety and Handling
Proper handling of 4-Methoxychalcone is essential for laboratory safety. The following

guidelines are based on available Safety Data Sheets (SDS).[17][18][19]

Personal Protective Equipment (PPE): Wear appropriate protective equipment, including

chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[19][20]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[17] Avoid contact with skin and eyes.[20] Wash hands thoroughly after

handling.[19]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[17] Keep

away from heat, sparks, and open flames as it is a combustible solid.[18]

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[17]

Skin Contact: Immediately wash off with soap and plenty of water.[17]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[19]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center.[17]

Conclusion
4-Methoxychalcone stands as a quintessential example of the chalcone family—a class of

compounds that bridges natural product chemistry with modern medicinal science. Its
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straightforward synthesis, well-defined chemical properties, and broad spectrum of biological

activities make it an invaluable tool for researchers in drug development and chemical biology.

The foundational α,β-unsaturated carbonyl system provides a reactive scaffold that continues

to be exploited for the creation of novel therapeutic agents targeting a range of human

diseases. Future research will undoubtedly continue to uncover new applications and refine the

therapeutic potential of this versatile and privileged chemical structure.

References
Salehi, B., et al. (2017). Chalcone Derivatives: Promising Starting Points for Drug Design.
MDPI.
BenchChem. (2025). Biological Activities of Chalcone Derivatives: A Technical Guide for
Drug Discovery and Development. BenchChem.
Patel, M. K., et al. (2025). Exploring The Therapeutic Potential of Chalcone Derivatives: A
Review of Biological Activities. Asian Journal of Pharmaceutical Research and Development.
Abdel-Rahman, A. A.-H., et al. (2022). Synthesis of Chalcones Derivatives and Their
Biological Activities: A Review. Molecules.
Saini, A., et al. (2022). Chalcone: A Promising Bioactive Scaffold in Medicinal Chemistry.
Molecules.
ChemicalBook. (n.d.). (E)-3-(4-methoxyphenyl)-1-phenyl-prop-2-en-1-one(22252-15-9) 1H
NMR. ChemicalBook.
Echemi. (n.d.). (2E)-3-(4-METHOXYPHENYL)-1-(4-METHYLPHENYL)
SpectraBase. (n.d.). 3-Methoxy-1-(4-methoxyphenyl)-2(E)-propen-1-one - Optional[13C
NMR]. SpectraBase.
ChemicalBook. (n.d.). 2-Propen-1-one, 3-[4-(1,1-dimethylethyl)phenyl]-1-(4-methoxyphenyl)-
synthesis. ChemicalBook.
Chemical Synthesis Database. (2025). (2E)-3-(4-methoxyphenyl)-1-phenyl-2-propen-1-one.
cs-db.eu.
Fisher Scientific. (n.d.).
PubChem. (n.d.). 3-(4-Methoxyphenyl)-1-(4-methylphenyl)prop-2-en-1-one. PubChem.
Jarag, K. J., et al. (2011). Synthesis of chalcone (3-(4-fluorophenyl)-1-(4-
methoxyphenyl)prop-2-en-1-one): advantage of sonochemical method over conventional
method. Ultrasonics Sonochemistry.
ChemicalBook. (n.d.). (E)-1-(4-Methoxyphenyl)-3-(4-nitrophenyl)-2-propene-1-one(77636-36-
3) 1H NMR spectrum. ChemicalBook.
ResearchGate. (n.d.). IR spectrum of 1-(4-methoxyphenyl)-3- (4-propyloxyphenyl)-2-propen-
1-one.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13093119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemicalBook. (n.d.). (E)-3-(4-methoxyphenyl)-1-phenyl-prop-2-en-1-one(22252-15-9)IR1.
ChemicalBook.
Royal Society of Chemistry. (n.d.).
NIST. (n.d.). 2-Propen-1-one, 3-(4-methoxyphenyl)-1-phenyl-. NIST WebBook.
ResearchGate. (n.d.). Structure of (3-(4'-hydroxy-3'methoxyphenyl)-1-phenyl-2-propene-1-
one)...
Azizah, Y., et al. (2015). Synthesis of 3-(4-Hydroxy-3-Metoxyphenyil)-1-Phenyl-2-Propen-1-
On and its Antioxidant Activity Assay using DPPH.
Acros Organics. (n.d.).
CymitQuimica. (2024).
SpectraBase. (n.d.). 3-(4-Hydroxy-3-methoxyphenyl)-1-(4-hydroxyphenyl)-2-propen-1-one.
SpectraBase.
NIST. (n.d.). 2-Propen-1-one, 3-(4-methoxyphenyl)-1-phenyl-. NIST WebBook.
Padron, J. M., et al. (2024). 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-
triazol-1-yl)propan-1-one. MDPI.
CSIR-NIScPR. (n.d.). (E)-3-(4-Hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one:
DFT/TD-DFT- based investigations with distinct solvents and in silico ADME profiling. Open
Research@CSIR-NIScPR.
PubChem. (n.d.). 3-(4-Hydroxy-3-methoxyphenyl)-1-phenyl-2-propen-1-one. PubChem.
Thermo Fisher Scientific. (2025).
Sigma-Aldrich. (n.d.). Phthalimide = 99 85-41-6. Sigma-Aldrich.
PubChem. (n.d.). Metamizole(1-). PubChem.
Juskenas, D., et al. (2020). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-
Methoxyphenyl)amino]propanehydrazide. MDPI.
NIST. (n.d.). 3-(4-Methoxyphenyl)-1-(2-naphthyl)prop-2-en-1-one. NIST WebBook.
ResearchGate. (2018). Crystal structure of 3-(4-methoxyphenyl)-1-phenylprop-2-yn-1-one,
C16H12O2.
Matrix Scientific. (n.d.). 3-(4-Methoxyphenyl)-1-phenyl-2-propen-1-one.
SpectraBase. (n.d.). 3-(4-Methoxyphenyl)-4-(1-phenylprop-2-en-1-yl)-1H-isochromene.
SpectraBase.
SIELC. (n.d.). Separation of 2-Propenal, 3-(4-hydroxy-3-methoxyphenyl)- on Newcrom R1
HPLC column. SIELC.
BenchChem. (2025). analytical methods for the quantification of 3-(2-
Methoxyphenyl)propiophenone. BenchChem.
Fun, H.-K., et al. (2010). 3-(4-Methoxyphenyl)-1-(2-nitrophenyl)prop-2-en-1-one. Acta
Crystallographica Section E.
Sigma-Aldrich. (n.d.). 3-(4-methoxyphenyl)-1-phenyl-2-propen-1-one. Sigma-Aldrich.
ChemicalBook. (n.d.). 1,6-Octadiene CAS#: 3710-41-6. ChemicalBook.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13093119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NINGBO INNO PHARMCHEM CO.,LTD. (2025). Understanding the Properties and Uses of
Phthalimide (CAS 85-41-6). NINGBO INNO PHARMCHEM CO.,LTD..
Chemical Synthesis Database. (2025). phthalimide - 85-41-6. cs-db.eu.
Waters. (2012). HPLC Method Development.
Google Patents. (n.d.). KR20120017203A - 4-hydroxy-3-methoxyphenyl-2-propenone
derivative, preparation method thereof and antioxidant composition comprising same.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Metamizole(1-) | C13H16N3O4S- | CID 3110 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemsynthesis.com [chemsynthesis.com]

3. 22252-15-9 Cas No. | 3-(4-Methoxyphenyl)-1-phenyl-2-propen-1-one | Matrix Scientific
[matrixscientific.com]

4. mdpi.com [mdpi.com]

5. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

6. ajprd.com [ajprd.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. Chalcone: A Promising Bioactive Scaffold in Medicinal Chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

9. 2-Propen-1-one, 3-(4-methoxyphenyl)-1-phenyl- [webbook.nist.gov]

10. (E)-3-(4-methoxyphenyl)-1-phenyl-prop-2-en-1-one(22252-15-9) 1H NMR spectrum
[chemicalbook.com]

11. 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one
[mdpi.com]

12. rsc.org [rsc.org]

13. (E)-3-(4-methoxyphenyl)-1-phenyl-prop-2-en-1-one(22252-15-9) IR Spectrum
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b13093119?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Metamizole_1
https://www.chemsynthesis.com/base/chemical-structure-10182.html
https://www.matrixscientific.com/product/buy-3-4-methoxyphenyl-1-phenyl-2-propen-1-one-169570
https://www.matrixscientific.com/product/buy-3-4-methoxyphenyl-1-phenyl-2-propen-1-one-169570
https://www.mdpi.com/1420-3049/22/8/1210
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386807/
https://ajprd.com/index.php/journal/article/download/1522/1538
https://pdf.benchchem.com/11110/Biological_Activities_of_Chalcone_Derivatives_A_Technical_Guide_for_Drug_Discovery_and_Development.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607481/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607481/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C959331
https://www.chemicalbook.com/SpectrumEN_22252-15-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_22252-15-9_1HNMR.htm
https://www.mdpi.com/1422-8599/2024/1/M1791
https://www.mdpi.com/1422-8599/2024/1/M1791
https://www.rsc.org/suppdata/c6/ra/c6ra11593d/c6ra11593d1.pdf
https://www.chemicalbook.com/SpectrumEN_22252-15-9_IR1.htm
https://www.chemicalbook.com/SpectrumEN_22252-15-9_IR1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13093119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. 2-Propen-1-one, 3-(4-methoxyphenyl)-1-phenyl- [webbook.nist.gov]

15. pdf.benchchem.com [pdf.benchchem.com]

16. researchgate.net [researchgate.net]

17. echemi.com [echemi.com]

18. fishersci.com [fishersci.com]

19. fishersci.com [fishersci.com]

20. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Introduction: The Chalcone Scaffold]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13093119/docs#introduction-the-chalcone-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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